Cas no 1307988-10-8 ((3R)-3-amino-3-(3-chlorophenyl)propanamide)

(3R)-3-amino-3-(3-chlorophenyl)propanamide structure
1307988-10-8 structure
Product Name:(3R)-3-amino-3-(3-chlorophenyl)propanamide
CAS No:1307988-10-8
MF:C9H11ClN2O
MW:198.649441003799
CID:5149048
PubChem ID:29060044
Update Time:2023-11-24

(3R)-3-amino-3-(3-chlorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-amino-3-(3-chlorophenyl)propanamide
    • (R)-3-Amino-3-(3-chlorophenyl)propanamide
    • Benzenepropanamide, β-amino-3-chloro-, (βR)-
    • Inchi: 1S/C9H11ClN2O/c10-7-3-1-2-6(4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H2,12,13)/t8-/m1/s1
    • InChI Key: RTPKAWXRWXENEJ-MRVPVSSYSA-N
    • SMILES: ClC1=CC=CC(=C1)[C@@H](CC(N)=O)N

Computed Properties

  • Exact Mass: 198.056
  • Monoisotopic Mass: 198.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 69.1

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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